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Tungsten Carbide Coatings: A Comparative
Guide to Wear Resistance in Hardmetals
In the realm of materials science, the demand for components with exceptional longevity and

resistance to degradation is paramount. For researchers, scientists, and professionals in drug

development, where equipment reliability is critical, understanding the wear resistance of

protective coatings is essential. This guide provides a comprehensive comparison of the wear

resistance of tungsten carbide (WC) coatings against other common hardmetals, namely

chromium carbide (CrC) and titanium carbide (TiC). The following analysis is based on

experimental data from various studies, offering a clear perspective on the performance of

these materials under different wear conditions.

Comparative Analysis of Wear Resistance
Tungsten carbide coatings, typically applied using methods like High-Velocity Oxygen Fuel

(HVOF) spraying, are renowned for their exceptional hardness and wear resistance.[1] These

coatings consist of hard tungsten carbide particles embedded in a ductile metallic binder

matrix, most commonly cobalt (Co) or a nickel-cobalt-chromium (NiCoCr) alloy for enhanced

corrosion resistance.[2] The combination of a hard ceramic phase and a tough metallic binder

gives WC coatings their desirable properties.

Chromium carbide coatings, often in a nickel-chromium (NiCr) matrix, are another widely used

solution for wear and corrosion protection.[2] While generally not as hard as tungsten carbide
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at ambient temperatures, they exhibit superior performance in high-temperature environments.

[3] Titanium carbide, known for its extreme hardness, also presents a viable alternative for

specific wear applications.[4]

The selection of an optimal coating is contingent on the specific operational environment,

including temperature, type of wear (e.g., abrasion, erosion, sliding), and corrosive potential.

Quantitative Wear Data
The following table summarizes key performance metrics for tungsten carbide, chromium

carbide, and titanium carbide coatings based on various experimental studies. It is important to

note that the properties of these coatings can vary significantly depending on the specific

composition (e.g., binder percentage, carbide grain size) and the deposition process used.
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Coating
Material

Test Type
Wear Rate /
Volume
Loss

Coefficient
of Friction
(CoF)

Hardness
(HV)

Key
Observatio
ns

Tungsten

Carbide-

Cobalt (WC-

Co)

Pin-on-Disk 3 mm³/Nm[5]
~0.45 (steady

state)[6]
1218 HV₀.₁[7]

Exhibits lower

wear rates in

sliding wear

compared to

Cr₃C₂-NiCr at

ambient

temperatures.

[5]

Tungsten

Carbide-

Cobalt-

Chrome (WC-

Co-Cr)

Slurry

Erosion

5-15

mg/hour[1]
-

912-1328

HV₀.₂[8]

Demonstrate

s superior

resistance to

slurry and

cavitation

erosion

compared to

other

cermets.[1][9]

Nano

Tungsten

Carbide,

Cobalt

(C9000)

ASTM G65

Abrasion
4.5 mm³[10] - 68-71 HRC

Nano-sized

carbide

particles

provide

enhanced

resistance to

fine particle

abrasion.[4]

Chromium

Carbide-

Nickel

Chrome

(Cr₃C₂-NiCr)

Pin-on-Disk 5.3

mm³/Nm[5]

- 945 HV₀.₁[7] While

exhibiting a

higher wear

rate than

WC-Co at

room

temperature,
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it is preferred

for high-

temperature

applications.

[2][5]

Chromium

Carbide Weld

Overlay

ASTM G76

Erosion

Higher than

WC

cladding[1]

- -

Shows lower

erosion

resistance

compared to

tungsten

carbide

coatings.[1]

Titanium

Carbide (TiC)
- - -

2800-3200

HV[4]

Significantly

harder than

tungsten

carbide,

suggesting

high potential

for wear

resistance in

specific

applications.

[4]

Experimental Protocols
The data presented above is derived from standardized experimental tests designed to

simulate various wear mechanisms. Below are detailed methodologies for three key

experiments.

Pin-on-Disk Test (ASTM G99)
The pin-on-disk test is a widely used method to evaluate the friction and wear characteristics of

materials in sliding contact.[5]

Methodology:
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Specimen Preparation: A pin, often with a rounded tip, is prepared from one material, and a

flat, circular disk is made from the other material (or the coating to be tested is applied to the

disk).

Apparatus Setup: The pin is mounted on a stiff lever and pressed against the rotating disk

with a specific, constant normal force.

Test Execution: The disk rotates at a constant speed for a predetermined number of cycles

or distance. The frictional force is continuously measured by a transducer.

Data Analysis: The coefficient of friction is calculated from the ratio of the frictional force to

the normal force. The wear volume is determined by measuring the dimensions of the wear

track on the disk and the wear scar on the pin using profilometry or by measuring the mass

loss of the specimens.

Dry Sand/Rubber Wheel Abrasion Test (ASTM G65)
This test simulates low-stress abrasive wear, where hard particles are responsible for material

removal.[10]

Methodology:

Specimen Preparation: A rectangular block of the coated material is prepared.

Apparatus Setup: The specimen is pressed against a rotating rubber-rimmed wheel with a

specified force. A controlled flow of abrasive particles (typically silica sand) is introduced

between the specimen and the wheel.

Test Execution: The wheel rotates for a set number of revolutions.

Data Analysis: The wear is quantified by measuring the mass loss of the specimen, which is

then converted to volume loss using the material's density.[10] A lower volume loss indicates

higher abrasive wear resistance.

Solid Particle Erosion Test (ASTM G76)
This test evaluates the resistance of a material to erosion by a stream of solid particles.[1]
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Methodology:

Specimen Preparation: The coated sample is securely mounted in a test chamber.

Apparatus Setup: A nozzle directs a stream of gas-entrained abrasive particles (e.g.,

aluminum oxide) towards the specimen at a controlled velocity and impact angle.

Test Execution: The test is run for a specific duration, during which the specimen is exposed

to the erosive stream.

Data Analysis: The erosion rate is determined by measuring the mass loss of the specimen

and dividing it by the mass of the abrasive particles that impacted it. The result is often

expressed as volume loss per gram of erodent (mm³/g).[1]

Visualizing Experimental Workflows
To better understand the logical flow of a typical wear resistance assessment, the following

diagrams, generated using Graphviz, illustrate the key stages of the experimental processes.
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1. Specimen Preparation

2. Wear Testing

3. Data Analysis and Characterization

4. Comparative Evaluation

Prepare Substrate

Apply Coating (e.g., HVOF)

Clean and Characterize Specimen

Set Up Wear Test Apparatus
(e.g., Pin-on-Disk, ASTM G65)

Define Test Parameters
(Load, Speed, Duration, etc.)

Execute Wear Test

Measure Wear
(Mass Loss, Profilometry) Microscopy of Worn Surface (SEM)

Calculate Wear Rate / Volume Loss

Compare with Other Hardmetals

Generate Report and Conclusions

Click to download full resolution via product page

Caption: A generalized workflow for assessing the wear resistance of hardmetal coatings.
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Influencing Factors
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Caption: Key factors influencing the wear performance of tungsten carbide coatings.

Conclusion
The experimental data consistently demonstrates that tungsten carbide coatings offer superior

wear resistance in abrasive and erosive environments at ambient temperatures when

compared to chromium carbide coatings.[1][5] The hardness of tungsten carbide is a primary

contributor to this performance.[4] However, for applications involving high temperatures

(above 500 °C), chromium carbide coatings are generally recommended due to their better

thermal stability.[2] Titanium carbide, with its exceptionally high hardness, presents a promising

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b148046?utm_src=pdf-body-img
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://hardide.com/astm-g76-95-erosion-resistance-test/
https://www.researchgate.net/publication/237896904_Wear_characteristics_of_Cr_3C_2-NiCr_and_WC-Co_coatings_deposited_by_LPG_fueled_HVOF
https://www.benchchem.com/product/b148046?utm_src=pdf-body
https://ferro-tic.com/titanium-carbide-vs-tungsten-carbide-a-comparative-analysis/
https://www.oerlikon.com/metco/en/products-services/materials/carbides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alternative, though more comparative data under identical test conditions would be beneficial

for a complete assessment.

Ultimately, the choice of hardmetal coating should be guided by a thorough analysis of the

specific application's demands. For researchers and professionals requiring robust and reliable

equipment, tungsten carbide coatings provide an excellent solution for a wide range of wear-

intensive applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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